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Compound of Interest
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Cat. No.: B1672505

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of fenhexamid in research plots,
focusing on techniques to ensure accurate and reproducible results for studies on gray mold
(Botrytis cinerea). The information compiled is based on a comprehensive review of scholarly
articles and research trials.

Introduction to Fenhexamid

Fenhexamid is a locally systemic foliar fungicide belonging to the hydroxyanilide class of
chemicals. It is effective against various fungal pathogens, most notably Botrytis cinerea, the
causal agent of gray mold in a variety of crops, including strawberries and grapes. Its mode of
action involves the inhibition of 3-keto reductase, an enzyme essential for sterol biosynthesis in
fungi. This specific mode of action necessitates careful management to mitigate the risk of
resistance development.[1][2][3][4]

Experimental Design for Small Plot Trials

For reliable and statistically sound results in small plot fungicide trials, a robust experimental
design is crucial.

Key Considerations:
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» Randomized Complete Block Design (RCBD): This is a standard design for agricultural field
trials to account for field variability. Treatments are randomly assigned within each block, and
each block contains all treatments.

e Replication: A minimum of four to six replications for each treatment is recommended to
ensure statistical power.[5]

e Plot Size: Plot dimensions can vary depending on the crop and available space. For
instance, in soybean research, plots of four to six rows wide and 10.7 to 15.3 meters long
have been used.[5] For grapevines, plots may consist of a designated number of vines in a

row.

« Untreated Control: An untreated control group is essential to determine the baseline level of
disease and accurately gauge the efficacy of the fungicide treatments.[6]

» Buffer Zones: To minimize spray drift between plots, it is advisable to have buffer zones or
untreated rows separating the plots.

Quantitative Data from Fenhexamid Research Trials

The following tables summarize quantitative data from various research studies on
fenhexamid application for the control of gray mold.

Table 1: Fenhexamid Application Rates and Efficacy in Strawberry
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Table 2: Fenhexamid Application Rates and Efficacy in Grapes
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Experimental Protocols
Protocol for Sprayer Calibration (CO2 Pressurized

Backpack Sprayer)

Accurate application of fungicides in research plots is critical and begins with precise sprayer

calibration. The 1/128th of an acre method is a commonly used and straightforward technique

for backpack sprayers.[10][11]

Materials:

e CO2 pressurized backpack sprayer with a pressure regulator and gauge

» Nozzles appropriate for fungicide application (e.g., flat fan nozzles)

e Measuring tape
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Stakes or flags for marking the calibration plot
Stopwatch
Graduated cylinder or measuring cup (in ounces)

Water

Procedure:

Establish a Calibration Plot: On a surface similar to the research plot, measure and mark an
area of 1/128th of an acre (approximately 340 square feet or an 18.5 ft x 18.5 ft square).[10]
[11]

Fill the Sprayer: Fill the sprayer tank halfway with clean water.

Set the Pressure: While spraying with water, set the desired pressure on the regulator.
Ensure the pressure remains constant during operation.[12]

Time the Application: Spray the calibration plot with water using a consistent walking speed

and spray pattern (e.g., holding the wand at a constant height and angle). Record the time it
takes to thoroughly and uniformly cover the entire plot. Repeat this step at least three times

and calculate the average time.[10][11]

Measure the Output: Spray into the graduated cylinder for the average time recorded in the
previous step, maintaining the same pressure.[10][11]

Calculate Gallons Per Acre (GPA): The number of ounces collected in the measuring
container is directly equal to the sprayer's output in gallons per acre (GPA).[10][11] For
example, if you collect 30 ounces, your application rate is 30 GPA.

Calculate the Amount of Fenhexamid: Use the calculated GPA and the recommended
product rate from the fungicide label to determine the amount of fenhexamid to add to the
spray tank.

Protocol for Fenhexamid Spray Application in Research
Plots
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Materials:

Calibrated CO2 pressurized backpack sprayer

Personal Protective Equipment (PPE) as specified on the fungicide label

Fenhexamid product

Water

Plot map and stakes

Procedure:

o Prepare the Spray Solution:

o Based on the sprayer's calibrated output (GPA) and the desired application rate of
fenhexamid, calculate the amount of product needed for the total area to be sprayed.

o Fill the sprayer tank halfway with water.

o Add the measured amount of fenhexamid to the tank.

o Fill the tank with the remaining water to the final volume.

o Agitate the solution thoroughly.

e Application:

(¢]

Ensure that environmental conditions are suitable for spraying (e.g., low wind speed).

[¢]

Approach the first plot and begin spraying just before the plot boundary to ensure the
entire plot receives the treatment.

[¢]

Maintain a constant walking speed and a consistent nozzle height and orientation
throughout the application to ensure uniform coverage.

[¢]

Cease spraying just after the plot boundary.
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o If the experimental design includes different application rates, thoroughly rinse the sprayer
with clean water between treatments to prevent cross-contamination.

o Post-Application:

o Clean the sprayer thoroughly according to the manufacturer's instructions and the
fungicide label.

o Record the date, time, weather conditions, application rate, and any other relevant
observations for each plot.

Protocol for Disease Severity Assessment

Materials:

o Disease assessment scale or diagram

o Data collection sheets or electronic device
Procedure:

o Timing of Assessment: Disease assessments should be conducted at predetermined
intervals after fungicide application, as well as at key growth stages (e.g., harvest).

o Sampling: Within each plot, randomly select a predetermined number of plants or fruit
clusters to assess.

o Rating Disease Severity:

o For gray mold, a common method is to use a rating scale based on the percentage of the
fruit or bunch surface area affected by the disease.[13][14]

o Example of a 0-5 scale for strawberry fruit:[13]
= 0 = No infection
» 1 =<20% rotted area

s 2=20.1% - 40% rotted area
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= 3=40.1% - 60% rotted area
» 4=60.1% - 80% rotted area

= 5=>80.1% rotted area

o Standard area diagrams can also be used to improve the accuracy of visual assessments.
[14]

o Data Recording: Record the disease severity rating for each sampled unit. This data can
then be used to calculate the average disease severity for each plot and treatment.

Visualizations
Experimental Workflow for a Fenhexamid Efficacy Trial
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Caption: Workflow for a fenhexamid efficacy trial in research plots.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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